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Compound of Interest

Compound Name: 9-Bromoanthracene-d9

Cat. No.: B11762647

While specific experimental data for the melting point of 9-Bromoanthracene-d9 is not readily
available in the cited literature, the properties of the non-deuterated compound are well-
documented. Deuteration typically has a minor but measurable effect on physical properties
such as melting point due to the change in bond strength and molecular vibrations. The
following table summarizes the available data for both compounds for comparative purposes.

Property 9-Bromoanthracene 9-Bromoanthracene-d9
CAS Number 1564-64-3[1][2][3][4] 183486-02-4
Molecular Formula C1aHoBr C14DoBr
Molecular Weight 257.13 g/mol 266.18 g/mol
] ] 97-107 °C (Range from Data not available in cited
Melting Point ]
various sources) sources

Yellow to green or brown B
Appearance Not specified
powder/crystals

Expected Effect of Deuteration on Melting Point

The substitution of hydrogen with its heavier isotope, deuterium, results in a stronger C-D bond
compared to the C-H bond. This is a consequence of the lower zero-point energy of the C-D
vibrational mode. This difference can lead to subtle changes in intermolecular forces, such as
van der Waals interactions and, if applicable, hydrogen bonding, which in turn can slightly alter
the melting point. While the direction and magnitude of this change are not always predictable
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without experimental data, it is a key consideration in the physical chemistry of deuterated
compounds. In the context of materials science, such as in Organic Light-Emitting Diodes
(OLEDSs), the enhanced stability of C-D bonds is leveraged to increase the operational lifetime
of devices by mitigating degradation pathways involving C-H bond cleavage.

Experimental Protocols: Melting Point
Determination

The melting point of a crystalline solid is a critical indicator of its purity and identity. A sharp
melting range (typically 0.5-1.0°C) is characteristic of a pure compound, whereas impurities
tend to depress and broaden the melting range. The standard method for determining the
melting point of a compound like 9-Bromoanthracene-d9 involves using a melting point
apparatus.

Objective: To accurately determine the temperature range over which the crystalline solid
melts.

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or similar)
o Glass capillary tubes (one end sealed)

o Sample of 9-Bromoanthracene-d9

e Mortar and pestle (if sample is not a fine powder)
e Long glass tube or PVC pipe for packing
Procedure:

o Sample Preparation: Ensure the 9-Bromoanthracene-d9 sample is completely dry, as
residual solvent can act as an impurity. If the sample consists of large crystals, gently
pulverize it into a fine powder using a mortar and pestle.

o Loading the Capillary Tube: Jab the open end of a capillary tube into the powdered sample.
A small amount of solid will enter the tube.
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Packing the Sample: Invert the tube and tap it gently on a hard surface to cause the solid to
fall to the sealed end. To pack the sample tightly, drop the capillary tube (sealed end down)
through a long, narrow tube (e.g., a 2-3 foot piece of glass tubing). The bouncing action will
compact the solid at the bottom. Repeat until a packed sample height of 2-3 mm is achieved.
An improper sample height can lead to an artificially broad melting range.

Initial (Rapid) Determination: Place the loaded capillary tube into the sample holder of the
melting point apparatus. Heat the block at a medium-to-fast rate to determine an
approximate melting point. This provides a rough estimate and saves time.

Accurate Determination: Allow the apparatus to cool to at least 20°C below the approximate
melting point found in the previous step. Prepare a new capillary with a fresh sample. A
previously melted sample should not be reused, as its crystalline structure may have
changed.

Measurement: Heat the new sample, ensuring that the temperature increases at a slow rate
of no more than 1-2°C per minute as it approaches the expected melting point.

Recording the Melting Range: Record two temperatures:
o Ti: The temperature at which the first droplet of liquid becomes visible.

o T2: The temperature at which the entire sample has completely melted into a clear liquid.
The melting point is reported as the range Ti - Ta.

Confirmation: For accuracy, it is good practice to repeat the careful determination with
another fresh sample to ensure the results are consistent.

Mandatory Visualization

The following diagrams illustrate the logical relationship between 9-Bromoanthracene and its
deuterated form, and a typical workflow for its synthesis.
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Structural Relationship: 9-Bromoanthracene and its Deuterated Analogue
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Caption: Structural relationship between Anthracene, 9-Bromoanthracene, and its d9
isotopologue.
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Experimental Workflow: Melting Point Determination
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Caption: Standard experimental workflow for determining the melting point of a solid organic
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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